Cas no 183732-59-4 (N-(piperidin-4-yl)propanamide hydrochloride)

• Product Name: N-(piperidin-4-yl)propanamide hydrochloride
• CAS No: 183732-59-4
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 1077742
• PubChem ID: 18473176
• Update Time: 2025-05-21

N-(piperidin-4-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Piperidinyl)propanamide hydrochloride
• N-(piperidin-4-yl)propanamide hydrochloride
• 183732-59-4
• N-(Piperidine-4-yl)propionamido hydrochloride
• EN300-40152
• N-(Piperidin-4-yl)propionamidehydrochloride
• Z426041554
• N-(Piperidine-4-yl)propionamido HCl
• KS-5842
• SCHEMBL6163168
• N-piperidin-4-ylpropanamide;hydrochloride
• SB42222
• G42175
• AKOS015848181
• N-(Piperidin-4-yl)propionamide hydrochloride

• Inchi： 1S/C8H16N2O.ClH/c1-2-8(11)10-7-3-5-9-6-4-7;/h7,9H,2-6H2,1H3,(H,10,11);1H
• InChI Key： AEWBGTYXABSUNA-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC)NC1CCNCC1

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

N-(piperidin-4-yl)propanamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-(piperidin-4-yl)propanamide hydrochloride

Comprehensive Overview of N-(piperidin-4-yl)propanamide hydrochloride (CAS No. 183732-59-4)

N-(piperidin-4-yl)propanamide hydrochloride (CAS No. 183732-59-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is widely studied for its potential applications in drug discovery and development. The compound's unique structure, featuring a propanamide moiety attached to a piperidin-4-yl group, makes it a versatile intermediate in organic synthesis. Researchers are particularly interested in its role as a pharmacophore in designing novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for N-(piperidin-4-yl)propanamide hydrochloride has surged due to its relevance in central nervous system (CNS) drug development. Its structural similarity to bioactive molecules allows it to interact with specific receptors, such as G-protein-coupled receptors (GPCRs), which are critical in treating conditions like anxiety, depression, and chronic pain. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies. This property aligns with the growing trend in the pharmaceutical industry to improve drug bioavailability and patient compliance.

The synthesis of CAS No. 183732-59-4 involves multi-step organic reactions, including amide bond formation and salt preparation. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods are crucial for meeting regulatory standards, especially in Good Manufacturing Practice (GMP)-compliant production. The compound's stability under various pH conditions further underscores its utility in preclinical and clinical research.

One of the most frequently searched questions about N-(piperidin-4-yl)propanamide hydrochloride is its potential role in neuroprotective therapies. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, which are vital in addressing neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its application in cancer research is being explored, particularly in modulating cell signaling pathways. These findings have sparked interest among biotech startups and academic institutions, driving further investigations into its mechanistic pathways.

From an industrial perspective, CAS No. 183732-59-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing reaction conditions to minimize waste and energy consumption, aligning with global initiatives for environmentally friendly manufacturing. The compound's scalability and cost-effectiveness make it a viable candidate for large-scale production, addressing the needs of the rapidly expanding pharmaceutical outsourcing market.

In conclusion, N-(piperidin-4-yl)propanamide hydrochloride (CAS No. 183732-59-4) represents a promising scaffold in medicinal chemistry. Its diverse applications, from CNS drug development to neuroprotection, highlight its potential to address unmet medical needs. As research progresses, this compound is expected to play a pivotal role in advancing precision medicine and personalized therapeutics, making it a focal point for future scientific breakthroughs.